3,4-difluoro-N-methylbenzamide

• IUPAC Name: 3,4-difluoro-N-methylbenzamide
• InChI: InChI=1S/C8H7F2NO/c1-11-8(12)5-2-3-6(9)7(10)4-5/h2-4H,1H3,(H,11,12)
• InChI Key: HQBRGWPNIBPNHR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=C(C=C1)F)F
• Molecular Formula: C8H7F2NO
• Molecular Weight: 171.14 g/mol
• CAS No.: 948777-86-4

Description

3,4-Difluoro-N-methylbenzamide is an organic compound with the molecular formula C8H7F2NO It is a derivative of benzamide, where two hydrogen atoms on the benzene ring are replaced by fluorine atoms at the 3 and 4 positions, and the amide nitrogen is methylated

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-difluoro-N-methylbenzamide typically involves the following steps:

Starting Material: The synthesis begins with 3,4-difluorobenzoyl chloride.

Amidation Reaction: The 3,4-difluorobenzoyl chloride is reacted with methylamine in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

3,4-Difluoro-N-methylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atoms on the benzene ring can be substituted by other nucleophiles under appropriate conditions.

Reduction Reactions: The carbonyl group in the amide can be reduced to an amine using reducing agents like lithium aluminum hydride.

Oxidation Reactions: The methyl group on the nitrogen can be oxidized to form N-oxide derivatives.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid.

Major Products

Substitution: Products depend on the nucleophile used.

Reduction: N-methyl-3,4-difluoroaniline.

Oxidation: N-methyl-3,4-difluorobenzamide N-oxide.

Scientific Research Applications

3,4-Difluoro-N-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated organic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential pharmacological properties, including as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of specialty chemicals and materials with unique properties due to the presence of fluorine atoms.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-methylbenzamide depends on its application. In biochemical assays, it may act as a ligand binding to specific proteins or enzymes, altering their activity. The presence of fluorine atoms can enhance the compound’s binding affinity and specificity due to the unique electronic properties of fluorine.

Comparison with Similar Compounds

Similar Compounds

3,4-Difluorobenzamide: Lacks the methyl group on the nitrogen.

N-Methylbenzamide: Lacks the fluorine atoms on the benzene ring.

3,4-Difluoroaniline: Lacks the carbonyl group of the amide.

Uniqueness

3,4-Difluoro-N-methylbenzamide is unique due to the combination of fluorine atoms and the methylated amide group. This combination imparts distinct electronic and steric properties, making it valuable in specific chemical and biological applications.

Biological Activity

3,4-Difluoro-N-methylbenzamide is a fluorinated organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and related research findings.

Chemical Structure and Properties

The molecular formula for this compound is C₉H₈F₂N O, with a molecular weight of approximately 185.16 g/mol. The presence of fluorine atoms enhances the compound's lipophilicity, which may contribute to its biological activity by improving membrane permeability and receptor binding affinity.

The biological activity of this compound is primarily attributed to its interactions with various molecular targets. Preliminary studies suggest that this compound may modulate pathways related to pain and inflammation by interacting with opioid receptors. Specifically, compounds with similar structures have shown varying affinities for μ-opioid and κ-opioid receptors, indicating potential analgesic effects .

Biological Activity Overview

The following table summarizes the biological activities associated with this compound:

Activity	Description
Opioid Receptor Modulation	Exhibits potential interactions with opioid receptors, influencing pain pathways .
Anti-inflammatory Effects	May inhibit pro-inflammatory cytokines and enzymes involved in inflammatory responses .
Anticancer Properties	Preliminary evidence suggests potential anticancer activity through modulation of signaling pathways .

Case Studies and Research Findings

• Opioid Receptor Interaction : A study highlighted the compound's structural similarities to known opioids, suggesting it could influence pain modulation via opioid receptors. This was evidenced by analogs in the U-series that demonstrated varying receptor affinities .
• Anti-inflammatory Activity : Research on structurally related compounds indicated that they could attenuate the expression of matrix metalloproteinases (MMPs) in inflammatory conditions. For instance, compounds similar to this compound were shown to significantly reduce MMP13 expression in IL-1β-stimulated cells .
• Anticancer Potential : Investigations into the anticancer properties revealed that fluorinated benzamides could inhibit cell proliferation in various cancer cell lines. The presence of fluorine atoms likely enhances the compound's efficacy against tumor cells by affecting cell signaling pathways .

Synthesis routes and methods I

Procedure details

Using methylamine hydrochloride and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids (Scheme C), the title compound was obtained (75% yield) as an off-white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 2.78 (d, J=4.55 Hz, 3 H) 7.55 (dt, J=10.61, 8.34 Hz, 1 H) 7.72 (dddd, J=8.59, 4.55, 2.15, 1.39 Hz, 1 H) 7.86 (ddd, J=11.68, 7.89, 2.15 Hz, 1 H) 8.48-8.59 (m, 1 H). ESI-MS: m/z 172.1 (M+H)+. mp=142.7-145.0° C.

Synthesis routes and methods II

Procedure details

Using methanamine hydrochloride and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids, the title compound was obtained as an off-white solid (75% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 2.78 (d, J=4.55 Hz, 3H) 7.55 (dt, J=10.61, 8.34 Hz, 1H) 7.72 (dddd, J=8.59, 4.55, 2.15, 1.39 Hz, 1H) 7.86 (ddd, J=11.68, 7.89, 2.15 Hz, 1H) 8.48-8.59 (m, 1H). ESI-MS: m/z 172.1 (M+H)+. mp=142.7-145.0° C.